Cas no 1415841-78-9 (2-(3-Amino-piperidin-1-yl)-5,6-dimethyl-3H-pyrimidin-4-one)
2-(3-Amino-piperidin-1-yl)-5,6-dimethyl-3H-pyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-Amino-piperidin-1-yl)-5,6-dimethyl-3H-pyrimidin-4-one
- 4(3H)-Pyrimidinone, 2-(3-amino-1-piperidinyl)-5,6-dimethyl-
- 2-(3-Aminopiperidin-1-yl)-5,6-dimethylpyrimidin-4(3H)-one
-
- Inchi: 1S/C11H18N4O/c1-7-8(2)13-11(14-10(7)16)15-5-3-4-9(12)6-15/h9H,3-6,12H2,1-2H3,(H,13,14,16)
- InChI Key: VPNTYONSMGRGIG-UHFFFAOYSA-N
- SMILES: C1(N2CCCC(N)C2)=NC(C)=C(C)C(=O)N1
2-(3-Amino-piperidin-1-yl)-5,6-dimethyl-3H-pyrimidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM503093-1g |
2-(3-Aminopiperidin-1-yl)-5,6-dimethylpyrimidin-4(3H)-one |
1415841-78-9 | 97% | 1g |
$480 | 2023-02-02 |
2-(3-Amino-piperidin-1-yl)-5,6-dimethyl-3H-pyrimidin-4-one Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 2-(3-Amino-piperidin-1-yl)-5,6-dimethyl-3H-pyrimidin-4-one
Introduction to 2-(3-Amino-piperidin-1-yl)-5,6-dimethyl-3H-pyrimidin-4-one (CAS No. 1415841-78-9)
2-(3-Amino-piperidin-1-yl)-5,6-dimethyl-3H-pyrimidin-4-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1415841-78-9, has garnered considerable attention due to its potential applications in drug discovery and development. The molecular structure of this pyrimidine derivative incorporates a piperidine ring linked to an amino-substituted pyrimidinone core, which is a common motif in biologically active molecules.
The 5,6-dimethyl substitution on the pyrimidinone ring enhances the compound's steric and electronic properties, making it a valuable scaffold for further chemical modifications. Such modifications are often employed to optimize pharmacokinetic profiles, improve binding affinity to biological targets, and enhance overall therapeutic efficacy. The presence of the 3-amino-piperidin-1-yl moiety further contributes to the compound's versatility, as amines are well-known for their ability to form hydrogen bonds and participate in various biochemical interactions.
Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds like 2-(3-amino-piperidin-1-yl)-5,6-dimethyl-3H-pyrimidin-4-one in addressing unmet medical needs. Studies have demonstrated that pyrimidine derivatives exhibit a wide range of biological activities, including antiviral, anticancer, and anti-inflammatory effects. The structural features of this compound make it a promising candidate for further investigation in these therapeutic areas.
In particular, the amino-piperidine moiety has been extensively studied for its role in modulating enzyme activity and receptor binding. Piperidine derivatives are known to exhibit high metabolic stability and favorable pharmacokinetic properties, which are critical factors in drug development. The 5,6-dimethyl substituents contribute to the rigidity of the molecular framework, which can improve interactions with biological targets while minimizing off-target effects.
Current research in this field has focused on leveraging computational methods and high-throughput screening to identify novel derivatives of 2-(3-amino-piperidin-1-yl)-5,6-dimethyl-3H-pyrimidin-4-one with enhanced biological activity. These approaches have led to the discovery of several potent lead compounds that are now undergoing further optimization. The integration of machine learning algorithms into drug discovery pipelines has accelerated the process of identifying promising candidates for clinical development.
The synthesis of 2-(3-amino-piperidin-1-yl)-5,6-dimethyl-3H-pyrimidin-4-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis, have been employed to construct the complex molecular framework efficiently. These methods not only improve the scalability of production but also allow for greater flexibility in modifying the structure of the compound.
One of the most compelling aspects of 2-(3-amino-piperidin-1-yl)-5,6-dimethyl-3H-pyrimidin-4-one is its potential as a building block for libraries of diverse chemical entities. By systematically varying substituents on the piperidine and pyrimidinone rings, researchers can generate a wide spectrum of analogs with tailored properties. This strategy has been successfully applied in fragment-based drug design approaches, where small molecular fragments are combined to form more complex and potent inhibitors.
The biological evaluation of these derivatives has revealed intriguing insights into their mechanisms of action. For instance, some analogs have shown inhibitory activity against kinases and other enzymes implicated in cancer progression. The ability to fine-tune electronic and steric properties allows for selective targeting of specific enzymatic pathways while minimizing side effects. This level of precision is essential for developing therapeutics that are both effective and safe.
Furthermore, the pharmacokinetic profile of 2-(3-amino-piperidin-1-yl)-5,6-dimethyl-3H-pyrimidin-4-one has been carefully assessed through preclinical studies. These investigations have provided valuable data on absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox). Understanding these parameters is crucial for predicting clinical success and optimizing dosing regimens. The favorable pharmacokinetic properties observed so far make this compound an attractive candidate for further development.
The future direction of research on 2-(3-amino-piperidin-1-yl)-5,6-dimethyl-3H-pyrimidin-4-one will likely focus on expanding its therapeutic applications through structure-based drug design and interdisciplinary collaborations between chemists, biologists, and clinicians. Advances in technologies such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy will provide detailed insights into how this compound interacts with biological targets at the atomic level. Such structural information is essential for rationalizing observed biological activities and guiding further optimization efforts.
In conclusion,2-(3-Amino-piperidin-1-y)-5,6-dimethyl--H--pyrimidin--4-one (CAS No. 1415841--78--9) represents a promising scaffold with significant potential in pharmaceutical research. Its unique structural features, including the piperidine ring, amino-substituted pyrimidinone core, and dimethyl substitutions, make it a versatile platform for developing novel therapeutics. With ongoing advancements in synthetic chemistry, computational methods, and biological evaluation techniques, this compound is poised to play a key role in addressing some of today's most pressing medical challenges.
1415841-78-9 (2-(3-Amino-piperidin-1-yl)-5,6-dimethyl-3H-pyrimidin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)